Cas no 1934398-33-0 (1-(1-hydroxycyclopentyl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(1-hydroxycyclopentyl)methylcyclopropane-1-carbaldehyde
• CAS No: 1934398-33-0
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 5936840
• PubChem ID: 130631341
• Update Time: 2025-05-20

1-(1-hydroxycyclopentyl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxycyclopentyl)methylcyclopropane-1-carbaldehyde
• EN300-1621103
• 1934398-33-0
• 1-[(1-hydroxycyclopentyl)methyl]cyclopropane-1-carbaldehyde

• Inchi： 1S/C10H16O2/c11-8-9(5-6-9)7-10(12)3-1-2-4-10/h8,12H,1-7H2
• InChI Key： INLJBMCCXGLOHN-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)CC1(C=O)CC1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(1-hydroxycyclopentyl)methylcyclopropane-1-carbaldehyde

Comprehensive Analysis of 1-(1-hydroxycyclopentyl)methylcyclopropane-1-carbaldehyde (CAS No. 1934398-33-0)

In the realm of organic chemistry, 1-(1-hydroxycyclopentyl)methylcyclopropane-1-carbaldehyde (CAS No. 1934398-33-0) stands out as a compound of significant interest due to its unique structural features and potential applications. This aldehyde derivative, characterized by its cyclopropane and hydroxycyclopentyl moieties, has garnered attention in pharmaceutical and material science research. Its molecular framework offers a versatile platform for synthetic modifications, making it a valuable intermediate in the development of novel bioactive molecules.

The compound's carbaldehyde functional group is particularly noteworthy, as it serves as a key reactive site for further chemical transformations. Researchers have explored its utility in asymmetric synthesis, where its chiral centers can influence stereoselective reactions. Recent studies highlight its potential in designing small-molecule inhibitors for enzymatic targets, a hot topic in drug discovery. With the growing demand for precision medicine, compounds like 1-(1-hydroxycyclopentyl)methylcyclopropane-1-carbaldehyde are increasingly relevant.

From a synthetic perspective, the compound's cyclopropane ring introduces strain, which can be leveraged to achieve unusual reactivity patterns. This property aligns with current trends in green chemistry, where strained molecules are used to reduce energy consumption in catalytic processes. Additionally, its hydroxycyclopentyl group enhances solubility, addressing a common challenge in drug formulation. These attributes make it a promising candidate for high-throughput screening libraries.

In material science, the compound's rigid structure has been investigated for its role in polymeric networks. Its ability to form hydrogen bonds via the hydroxyl group contributes to the thermal stability of derived materials. This aligns with the industry's focus on sustainable polymers, a topic frequently searched in academic and industrial databases. The compound's potential in smart materials is another area of active exploration.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing 1-(1-hydroxycyclopentyl)methylcyclopropane-1-carbaldehyde. Recent advancements in AI-driven molecular prediction tools have also facilitated its study, reflecting the intersection of computational chemistry and experimental validation. These methodologies are frequently queried in search engines, underscoring their importance in modern chemical research.

In conclusion, 1-(1-hydroxycyclopentyl)methylcyclopropane-1-carbaldehyde (CAS No. 1934398-33-0) exemplifies the synergy between structural complexity and functional versatility. Its applications span drug development, material innovation, and catalytic chemistry, making it a compound of enduring relevance. As research continues to uncover its full potential, this molecule is poised to remain a focal point in scientific discourse.